Cas no 58868-27-2 (2-Chloro-5,8-dimethoxy-4-methylquinoline)

• Product Name: 2-Chloro-5,8-dimethoxy-4-methylquinoline
• CAS No: 58868-27-2
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• MDL: MFCD06668102
• CID: 949181
• PubChem ID: 329775855
• Update Time: 2025-10-12

2-Chloro-5,8-dimethoxy-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5,8-dimethoxy-4-methylquinoline
• 2-Chlor-5,8-dimethoxy-4-methyl-chinolin
• 2-chloro-5,8-dimethoxy-4-methyl-quinoline
• 2-chloro-5,8-dimethoxy-4-methylquinoline(SALTDATA: FREE)
• quinoline,2-chloro-5,8-dimethoxy-4-methyl
• SB68624
• HMS1545C16
• CS-0313472
• AKOS003348995
• LS-07388
• NSC109752
• 58868-27-2
• DA-18857
• 2-Chloro-5,8-dimethoxy-4-methylquinoline, AldrichCPR
• MFCD06668102
• BRD-K20014018-001-01-0
• Oprea1_265007
• DTXSID80296525
• NSC-109752
• TimTec1_003932
• AG-670/08601029
• quinoline, 2-chloro-5,8-dimethoxy-4-methyl-
• ALBB-023468

• MDL： MFCD06668102
• Inchi： 1S/C12H12ClNO2/c1-7-6-10(13)14-12-9(16-3)5-4-8(15-2)11(7)12/h4-6H,1-3H3
• InChI Key： SVTDGXZOUFALGO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C2C(=CC=C(C2=N1)OC)OC

Computed Properties

• Exact Mass: 237.05600
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 3.21380

2-Chloro-5,8-dimethoxy-4-methylquinoline Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Chloro-5,8-dimethoxy-4-methylquinoline

2-Chloro-5,8-Dimethoxy-4-Methylquinoline (CAS No. 58868-27-2): A Comprehensive Overview

2-Chloro-5,8-Dimethoxy-4-Methylquinoline, also known by its CAS registry number 58868-27-2, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The presence of substituents such as chlorine, methoxy groups, and a methyl group at specific positions on the quinoline framework imparts unique chemical and biological properties to this molecule.

The molecular formula of 2-Chloro-5,8-Dimethoxy-4-Methylquinoline is C₁₃H₁₃ClNO₃, and its molecular weight is approximately 276.7 g/mol. The compound exhibits a crystalline structure and is typically synthesized through multi-step organic reactions involving quinoline derivatives as starting materials. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it accessible for various research and industrial applications.

Chemical Properties and Synthesis:

The synthesis of 2-Chloro-5,8-Dimethoxy-4-Methylquinoline involves several key steps, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation reactions. The introduction of the chlorine atom at position 2 and the methoxy groups at positions 5 and 8 requires precise control over reaction conditions to ensure regioselectivity. Recent studies have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The compound's chemical stability is influenced by its substituents. The electron-withdrawing chlorine atom at position 2 increases the electrophilicity of the quinoline ring, making it more reactive towards nucleophilic attacks. Conversely, the electron-donating methoxy groups at positions 5 and 8 exert a protective effect on the aromatic system, enhancing its stability under certain conditions.

Biological Activity and Applications:

2-Chloro-5,8-Dimethoxy-4-Methylquinoline has demonstrated significant biological activity in recent studies. It has been evaluated for its potential as an anticancer agent due to its ability to inhibit specific enzymes involved in cell proliferation. In vitro experiments have shown that this compound can induce apoptosis in cancer cells by targeting mitochondrial pathways.

In addition to its pharmacological applications, this compound has been investigated for its role in material science. Its unique electronic properties make it a promising candidate for use in organic semiconductors and optoelectronic devices. Researchers have explored its ability to act as a charge transport layer in organic light-emitting diodes (OLEDs), where it exhibits efficient electron mobility.

Safety Considerations:

While 2-Chloro-5,8-Dimethoxy-4-Methylquinoline holds great potential for various applications, proper handling and safety precautions are essential. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Gloves and goggles should be worn during handling to minimize exposure risks.

In conclusion, CAS No. 58868-27-2, or 2-Chloro-5,8-Dimethoxy-4-Methylquinoline, represents a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.